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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B1683637 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

ZINC05007751 is a potent and selective inhibitor of the NIMA-related kinase NEK6, with an

IC50 of 3.4 μM.[1][2][3][4][5] It has demonstrated antiproliferative activity across various human

cancer cell lines and exhibits a synergistic effect with chemotherapeutic agents like Cisplatin

and Paclitaxel, particularly in BRCA2 mutated ovarian cancer cells. Accurate and consistent

preparation of a ZINC05007751 stock solution is crucial for ensuring reproducible results in

downstream applications such as cell-based assays and mechanism of action studies.

Dimethyl sulfoxide (DMSO) is a common solvent for ZINC05007751 due to its high solubilizing

capacity for organic molecules. This document provides a detailed protocol for the preparation,

storage, and handling of a ZINC05007751 stock solution using DMSO.

Physicochemical Data and Solubility
A summary of the key quantitative data for ZINC05007751 is presented below. This information

is essential for accurate calculations and proper handling of the compound.
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Property Value Source

Molecular Formula C18H12N2O3

Molecular Weight 304.3 g/mol

CAS Number 591239-68-8

Appearance Crystalline solid

Solubility in DMSO
Up to 61 mg/mL (approx. 200

mM)

Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Note: The solubility of ZINC05007751 in DMSO can be affected by moisture. It is highly

recommended to use fresh, anhydrous DMSO for optimal dissolution.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZINC05007751 in DMSO.

This concentration is commonly used for in vitro experiments and is well within the compound's

solubility limits.

Materials and Equipment

ZINC05007751 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions

Perform all steps in a chemical fume hood to avoid inhalation of the powder.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for ZINC05007751 before handling.

Step-by-Step Procedure

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L

x 304.3 g/mol x 1000 mg/g = 3.043 mg

Weigh the Compound:

Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh out 3.043 mg of ZINC05007751 powder and transfer it into the tared

container.

Add DMSO:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the container with the

ZINC05007751 powder.

Dissolution:

Tightly cap the vial.

Vortex the solution for 1-2 minutes or until the compound is completely dissolved. A clear,

yellowish solution should be observed. If dissolution is difficult, gentle warming (to 37°C)
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or brief sonication can be applied.

Storage and Handling:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Short-term Storage: For use within a month, store the aliquots at -20°C.

Long-term Storage: For storage up to a year, store the aliquots at -80°C.

Protection from Light: Store the solid compound and its solutions protected from light.

Stability: The compound is reported to be unstable in solution; therefore, freshly prepared

solutions are recommended for optimal results.

Diagrams
Workflow for ZINC05007751 Stock Solution Preparation
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Caption: Workflow for preparing ZINC05007751 stock solution in DMSO.
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Dilution for Cell-Based Assays
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Caption: General workflow for diluting DMSO stock for cell-based assays.

Protocol for Preparing Working Solutions
For most cell-based assays, the final concentration of DMSO should be kept low (typically

below 0.5%) to avoid solvent-induced cytotoxicity.

Thaw Stock Solution: On the day of the experiment, thaw a single aliquot of the

ZINC05007751 stock solution at room temperature.

Serial Dilution: It is best practice to perform serial dilutions. First, dilute the concentrated

stock solution in DMSO to an intermediate concentration. Then, dilute this intermediate

solution into the final cell culture medium to achieve the desired working concentration. This

stepwise process helps prevent the compound from precipitating out of the aqueous

medium.

Vehicle Control: Always include a vehicle control in your experiments, which consists of cells

treated with the same final concentration of DMSO as the highest concentration of

ZINC05007751 used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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